molecular formula C9H15NO4 B8301338 Ethyl 3-oxo-2-(propanoylamino)butanoate

Ethyl 3-oxo-2-(propanoylamino)butanoate

Cat. No.: B8301338
M. Wt: 201.22 g/mol
InChI Key: LSYZSIZGEZOGQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-oxo-2-(propanoylamino)butanoate is a useful research compound. Its molecular formula is C9H15NO4 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15NO4

Molecular Weight

201.22 g/mol

IUPAC Name

ethyl 3-oxo-2-(propanoylamino)butanoate

InChI

InChI=1S/C9H15NO4/c1-4-7(12)10-8(6(3)11)9(13)14-5-2/h8H,4-5H2,1-3H3,(H,10,12)

InChI Key

LSYZSIZGEZOGQW-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NC(C(=O)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

HATU (1.41 g, 3.7 mmol) was added to a mixture of ethyl 2-amino-3-oxobutanoate hydrochloride (565 mg, 3.12 mmol) and propionic acid (280 uL, 3.7 mmol) in DMF (2 mL) and THF (4 mL) at RT under N2. The reaction was stirred for 1 h and 4-methylmorpholine (0.41 mL, 3.7 mmol) was then added dropwise via a syringe pump to the above mixture. The reaction was stirred for 1 h and water was then added. It was extracted with EtOAc. The organic layer was washed with saturated sodium bicarbonate, HCl (1 N) and brine, dried over sodium sulfate and concentrated. The residue was purified by ISCO FC with 0-40% EtOAc in hexane to give the title compound (74 mg, 12%) as a light-yellow solid. 1H NMR (400 MHz, CDCl3-d) δ ppm 6.61 (s, 1H) 5.20 (d, J=6.59 Hz, 1H) 4.22 (q, J=7.14 Hz, 2H) 2.34 (s, 3H) 2.26 (q, J=7.51 Hz, 2H) 1.25 (t, J=7.14 Hz, 3H) 1.11 (t, J=7.51 Hz, 3H).
Name
Quantity
1.41 g
Type
reactant
Reaction Step One
Quantity
565 mg
Type
reactant
Reaction Step One
Quantity
280 μL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0.41 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
12%

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